Cas no 646-07-1 (4-Methylpentanoic acid)

4-Methylpentanoic acid Properties

Names and Identifiers

• 4-Methylpentanoic acid
• RARECHEM AL BO 0172
• PENTANOIC ACID, 4-METHYL-
• 3-methylbutanecarboxylicacid
• 4,4-Dimethylbutanoic acid
• 4-methyl-pentanoicaci
• 4-Methylpentansαure
• 4-Methylvaleriansαure
• 4-Methylvaleric acid
• 4-Methylvaleric Acid (contains 3-Methylvaleric Acid)
• ISOCAPROIC ACID(SG)
• Isocaproicacid
• Isocaproic acid
• Isohexanoic acid
• Isobutylacetic acid
• 4-methyl-pentanoic acid
• 4-METHYL VALERIC ACID
• Valeric acid, 4-methyl-
• 4-Methyl-n-valeric acid
• Isohexoic acid
• 3-Methylbutane-1-carboxylic acid
• Isocaproate
• FEMA No. 3463
• 4-methyl-Valeric acid
• 4G4U8JA28T
• Isohexanoic acid, mixed isomers
• Isohex
• +Expand

• MDL： MFCD00002803
• InChIKey： FGKJLKRYENPLQH-UHFFFAOYSA-N
• Inchi： 1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 1741912

Computed Properties

• Exact Mass: 116.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.084
• Heavy Atom Count: 8
• Complexity: 76.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.50720
• PSA: 37.30000
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 201°C(lit.)
• Melting Point: -35 ºC
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• FEMA: 3463
• Color/Form: An unpleasant light brown liquid.
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Slightly soluble in water, soluble in ethanol and diethyl ether.
• pka: 4.84(at 18℃)
• Density: 0.923 g/mL at 25 °C(lit.)

4-Methylpentanoic acid Security Information

• Symbol: GHS06
• RTECS：NR2975000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S36/37-S45-S36/37/39-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21; R34; R38
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H311,H315
• Warning Statement： P280,P312
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 21-38
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：13

4-Methylpentanoic acid Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters